Cas no 22926-85-8 (N'-Hydroxycyclopropanecarboximidamide hydrochloride)

• Product Name: N'-Hydroxycyclopropanecarboximidamide hydrochloride
• CAS No: 22926-85-8
• MF: C₄H₉ClN₂O
• MW: 136.580059766769
• MDL: MFCD09752049
• CID: 52177
• PubChem ID: 21560759
• Update Time: 2025-11-04

N'-Hydroxycyclopropanecarboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N'-Hydroxycyclopropanecarboximidamide hydrochloride
• CyclopropanecarboxamidoximeMonohydrochloride
• Cyclopropanecarboxamidoxime
• cyclopropanecarboxamidoxime hydrochloride
• MONOHYDROCHLORIDE
• AC-4645
• Cyclopropanecarboxamidoxime, monohydrochloride
• Cyclopropanecarboximidamide, N-hydroxy-, hydrochloride (1:1)
• N-HYDROXYCYCLOPROPANECARBOXIMIDAMIDE HYDROCHLORIDE
• N'-hydroxycyclopropanecarboximidamidehydrochloride
• AKOS015907645
• N'-hydroxycyclopropanecarboxamidine hydrochloride
• EN300-31663
• 22926-85-8
• Z335452744
• A816429
• CS-0271389
• (Z)-N'-hydroxycyclopropanecarboximidamide hydrochloride

• MDL： MFCD09752049
• Inchi： 1S/C4H8N2O.ClH/c5-4(6-7)3-1-2-3;/h3,7H,1-2H2,(H2,5,6);1H
• InChI Key： CJLAICCBOIZZFF-UHFFFAOYSA-N
• SMILES： Cl.O/N=C(/C1CC1)\N

Computed Properties

• Exact Mass: 136.04000
• Monoisotopic Mass: 136.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.61000
• LogP: 1.64510

N'-Hydroxycyclopropanecarboximidamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N'-Hydroxycyclopropanecarboximidamide hydrochloride

Comprehensive Overview of N'-Hydroxycyclopropanecarboximidamide hydrochloride (CAS No. 22926-85-8)

N'-Hydroxycyclopropanecarboximidamide hydrochloride (CAS No. 22926-85-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropane backbone and hydroxyimidamide functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, C₄H₉N₂O·HCl, offers versatile reactivity, making it valuable for applications in drug discovery and medicinal chemistry.

Researchers and industry professionals frequently search for N'-Hydroxycyclopropanecarboximidamide HCl due to its role in developing novel therapeutic agents. Recent trends highlight its potential in targeting enzyme inhibition and modulating cellular pathways, aligning with the growing demand for precision medicine and small-molecule therapeutics. The compound’s CAS number 22926-85-8 is often queried in databases like PubChem and Reaxys, underscoring its relevance in academic and industrial settings.

One of the most discussed topics in modern chemistry is the optimization of synthetic routes for complex intermediates like N'-Hydroxycyclopropanecarboximidamide hydrochloride. Scientists are exploring greener methodologies, such as catalytic hydrogenation and microwave-assisted synthesis, to improve yield and reduce environmental impact. These advancements resonate with the broader push for sustainable chemistry, a hot topic in both scientific literature and public discourse.

In addition to its synthetic utility, 22926-85-8 is studied for its physicochemical properties, including solubility, stability, and crystallinity. Such data is crucial for formulators working on drug delivery systems, particularly in optimizing bioavailability. Questions like "How to enhance the solubility of N'-Hydroxycyclopropanecarboximidamide HCl?" or "What are the storage conditions for CAS 22926-85-8?" are commonly encountered in forums and Q&A platforms, reflecting practical concerns in laboratory workflows.

The compound’s structure-activity relationship (SAR) is another focal point for researchers. By modifying the cyclopropane ring or the hydroxyl group, derivatives with enhanced pharmacological profiles can be designed. This approach ties into the rising interest in fragment-based drug design, where small molecular fragments are systematically optimized to improve binding affinity and selectivity.

From a commercial perspective, suppliers of N'-Hydroxycyclopropanecarboximidamide hydrochloride emphasize compliance with Good Manufacturing Practices (GMP) to meet regulatory standards. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, addressing the stringent requirements of pharmaceutical applications.

In summary, CAS No. 22926-85-8 represents a pivotal building block in modern chemistry, bridging fundamental research and industrial innovation. Its multifaceted applications—from drug development to material science—highlight its enduring significance. As the scientific community continues to explore its potential, this compound remains a subject of both academic curiosity and practical utility.